Cas no 14968-74-2 (4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1))

4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1) structure
14968-74-2 structure
Product Name:4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1)
CAS No:14968-74-2
MF:C7H15IN2
MW:254.111873865128
CID:234657
PubChem ID:10422413
Update Time:2025-09-23

4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1)
    • 4-methyl-1-aza-4-azoniabicyclo[2.2.2]octane,iodide
    • 1-methyl-1,4-diazabicyclo< 2.2.2> octyl iodide
    • 1-methyl-4-aza-1-azoniabicyclo[2.2.2]octane iodide
    • 4-aza-1-methylazoniabicyclo< 2.2.2> octane iodide
    • N-methyl-1,4-diazabicyclo[2.2.2]octanium iodide
    • N-methyl-1,4-diazabicyclo< 2.2.2> octanium iodide
    • NSC159097
    • SureCN1502909
    • 1-methyl-4-aza-1-azoniabicyclo[2.2.2]octane;iodide
    • MFCD30012657
    • DTXSID10439680
    • SY317570
    • AKOS027473295
    • E74595
    • SCHEMBL1502909
    • 14968-74-2
    • BS-46717
    • 1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-iumiodide
    • NSC-159097
    • 1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-ium iodide
    • Inchi: 1S/C7H15N2.HI/c1-9-5-2-8(3-6-9)4-7-9;/h2-7H2,1H3;1H/q+1;/p-1
    • InChI Key: WPDLGBDMQXIVFN-UHFFFAOYSA-M
    • SMILES: [I-].[N+]12(C)CCN(CC1)CC2

Computed Properties

  • Exact Mass: 127.12365
  • Monoisotopic Mass: 254.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 100
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 3.24
  • LogP: -3.33710

4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YE244-1g
4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1)
14968-74-2 97%
1g
229.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YE244-200mg
4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1)
14968-74-2 97%
200mg
72.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YE244-5g
4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1)
14968-74-2 97%
5g
781.0CNY 2021-07-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M931772-1g
1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-ium iodide
14968-74-2 97%
1g
¥164.70 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M931772-5g
1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-ium iodide
14968-74-2 97%
5g
¥574.20 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M931772-25g
1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-ium iodide
14968-74-2 97%
25g
¥1,953.00 2022-09-01
eNovation Chemicals LLC
Y1260508-5g
1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-iumiodide
14968-74-2 97%
5g
$150 2024-06-05
eNovation Chemicals LLC
Y1260508-25g
1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-iumiodide
14968-74-2 97%
25g
$345 2024-06-05
1PlusChem
1P01KKYC-1g
1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-iumiodide
14968-74-2 97%
1g
$23.00 2024-06-20
1PlusChem
1P01KKYC-5g
1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-iumiodide
14968-74-2 97%
5g
$72.00 2024-06-20

4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1) Related Literature

Additional information on 4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1)

Chemical Profile of 4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1) (CAS No. 14968-74-2) and Its Applications in Modern Research

The compound 4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1), identified by its CAS number 14968-74-2, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This zwitterionic bicyclic amine salt has garnered significant attention due to its unique structural framework and versatile applications in medicinal chemistry, particularly in the development of novel bioactive agents.

Structurally, 4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1) is characterized by a bicyclic system featuring a nitrogen atom embedded within a strained three-membered ring, which is further substituted with a methyl group at the 1-position. The presence of the azonium ion moiety imparts remarkable stability and reactivity, making it an invaluable intermediate in synthetic chemistry. The iodide counterion enhances solubility and facilitates handling, broadening its utility in various chemical transformations.

In recent years, this compound has found prominence in the design of pharmacophores targeting a wide spectrum of biological pathways. Its rigid bicyclic scaffold mimics natural product motifs, which are often associated with high biological activity. Researchers have leveraged the structural flexibility inherent in 4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1) to develop derivatives with enhanced binding affinity to therapeutic targets such as kinases, proteases, and ion channels.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors for oncology applications. The strained ring system mimics the transition-state geometry of substrates in enzymatic reactions, allowing for precise modulation of binding interactions. For instance, studies have demonstrated its utility in generating inhibitors that selectively inhibit aberrant signaling pathways implicated in cancer progression. The methyl group at the 1-position serves as a handle for further functionalization, enabling the creation of libraries of compounds with tailored pharmacological profiles.

Moreover, 4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1) has been explored as a key intermediate in the development of antimicrobial agents. The unique electronic properties of the azonium ion facilitate interactions with bacterial cell membranes and enzymes, leading to potent antibacterial effects. Recent investigations have highlighted its incorporation into novel antibiotics that exhibit reduced resistance profiles compared to conventional therapeutics.

The compound's versatility extends to neuropharmacology as well. Its structural features align well with receptors and transporters involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have synthesized analogs of 4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1) that modulate neurotransmitter release and receptor activity, offering promising leads for future drug development.

From a synthetic chemistry perspective, 4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1) serves as a valuable building block for constructing complex molecular architectures. Its stability under various reaction conditions allows for seamless integration into multi-step synthetic routes without significant degradation or side reactions. This has made it an indispensable tool for medicinal chemists seeking to explore novel chemical space.

The growing interest in 4-Aza-1-azoniabicyclo[2.2.2]octane,1-methyl-, iodide (1:1) has spurred advancements in computational methods for predicting its behavior in biological systems. High-throughput virtual screening algorithms have been employed to identify potential drug candidates derived from this scaffold, accelerating the discovery process significantly.

In conclusion,4-Aza-1-azoniabicyclo[2.2.2]octane, when used as an iodide salt (CAS No.: 14968-74-2), represents a cornerstone compound in modern pharmaceutical research due to its structural elegance and functional diversity。 Its applications span across oncology、antimicrobials、neuropharmacology,and synthetic organic chemistry,underscoring its importance as a versatile intermediate。 As research continues to uncover new therapeutic avenues,this compound is poised to remain at the forefront of drug discovery efforts,offering hope for innovative treatments that address unmet medical needs。

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited